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Abstract
Mulberrofuran G and its isomer, Isomulberrofuran G, are Diels-Alder type adducts isolated

from the root bark of Morus alba L. (white mulberry).[1][2] These natural compounds have

garnered significant scientific interest due to their diverse and potent biological activities. This

technical guide provides a comprehensive overview of the chemical properties, isolation

procedures, and multifaceted pharmacological effects of Mulberrofuran G and

Isomulberrofuran G. It includes a compilation of quantitative data, detailed experimental

methodologies for key biological assays, and visualizations of relevant pathways and workflows

to serve as a valuable resource for researchers in natural product chemistry, pharmacology,

and drug discovery.

Chemical Structure and Properties
Mulberrofuran G and Isomulberrofuran G are isomeric Diels-Alder type adducts with the

molecular formula C₃₄H₂₆O₈ and a molecular weight of 562.6 g/mol .[2][3] They are classified

as phenols and are soluble in solvents such as chloroform, dichloromethane, ethyl acetate,

DMSO, and acetone.[2]

Chemical Structure of Mulberrofuran G:

Caption: Chemical structure of Mulberrofuran G.
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Isolation and Purification from Morus alba
Mulberrofuran G and Isomulberrofuran G are primarily isolated from the root bark of Morus

alba L.[1][2] The general workflow for their isolation and purification involves solvent extraction

followed by a series of chromatographic separations.
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Extraction Solvent Partitioning Chromatographic Separation

Dried Root Bark of Morus alba Extraction with 80% aqueous Methanol Concentrated Extract Partition with Ethyl Acetate (EtOAc), n-Butanol, and Water EtOAc Fraction Silica Gel Column Chromatography ODS Column Chromatography Sephadex LH-20 Column Chromatography Mulberrofuran G &
 Isomulberrofuran G

Seed HepG 2.2.15 cells in 96-well plates

Treat cells with various concentrations of Mulberrofuran G

Incubate for a specified period (e.g., 8 days)

Extract intracellular HBV DNA

Quantify HBV DNA using real-time PCR (qPCR)

Calculate IC₅₀ value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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